Cas no 28777-87-9 (Benzaldehyde, hydroxy-)

• Product Name: Benzaldehyde, hydroxy-
• CAS No: 28777-87-9
• MF: C₇H₆O₂
• MW: 122.121342182159
• CID: 272828
• Update Time: 2026-05-14

Benzaldehyde, hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, hydroxy-
• Hydroxybenzaldehyde

• Inchi： InChI=1S/C7H6O2/c8-5-6-3-1-2-4-7(6)9/h1-5,9H
• InChI Key： SMQUZDBALVYZAC-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 122.03678
• Monoisotopic Mass: 332.319149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1

Experimental Properties

• Boiling Point: 190 deg C (40 Pa)
• PSA: 37.3

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